Cas no 33241-96-2 (1-benzylazepan-2-one)

• Product Name: 1-benzylazepan-2-one
• CAS No: 33241-96-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD01814613
• CID: 1456290
• PubChem ID: 1491068
• Update Time: 2025-09-27

1-benzylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-(phenylmethyl)-
• 1-Benzyl-hexahydro-azepin-2-on
• hexahydro-1-phenylmethyl-2H-azepin-2-one
• 1-Benzyl-2-oxoazepane
• 1-Benzylazepan-2-one
• N-Benzyl-2-oxoazepane
• N-Benzyl-epsilon-caprolactam
• N-Benzylcaprolactam
• 33241-96-2
• EN300-1707841
• SY124725
• 1-Benzylazepan-4-one;1-Benzylhexahydro-4-azepinone;4H-Azepin-4-one,hexahydro-1-(phenylmethyl)-;N-Benzylazepane-4-one;4H-Azepin-4-one;hexahydro-1-(phenylMethyl)-
• SMR000125892
• Opera_ID_1849
• W12242
• MFCD01814613
• CHEMBL1482099
• MLS000540634
• Z1509564266
• SCHEMBL610772
• HMS2301B19
• 1-Benzyl-azepane-2-one
• 1-Benzylhexahydro-2H-azepin-2-one
• CS-0047594
• A25582
• DB-370598
• DJGIITKNTHQYPX-UHFFFAOYSA-N
• 1-Benzyl-azepan-2-one
• N-Benzyl-caprolactam
• 1P-734
• AKOS015992266
• 1-benzyl-2-azepanone
• DTXSID50363430
• 1-benzylazepan-2-one

• MDL： MFCD01814613
• Inchi： 1S/C13H17NO/c15-13-9-5-2-6-10-14(13)11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： DJGIITKNTHQYPX-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-62 ºC
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams